Cas no 887913-44-2 (tert-butyl N-2-(3-bromophenyl)-1-oxopropan-2-ylcarbamate)

• Product Name: tert-butyl N-2-(3-bromophenyl)-1-oxopropan-2-ylcarbamate
• CAS No: 887913-44-2
• Molecular Formula: C₁₄H₁₈BrNO₃
• Molecular Weight: 328.201623439789
• CID: 6285441
• PubChem ID: 57514175

tert-butyl N-2-(3-bromophenyl)-1-oxopropan-2-ylcarbamate Properties

Names and Identifiers

• tert-butyl N-2-(3-bromophenyl)-1-oxopropan-2-ylcarbamate
• 887913-44-2
• SRYLTNAAHWFTFB-UHFFFAOYSA-N
• EN300-1878411
• tert-butyl 2-(3-bromophenyl)-1-oxopropan-2-ylcarbamate
• tert-butyl N-[2-(3-bromophenyl)-1-oxopropan-2-yl]carbamate
• SCHEMBL244304
• rac-[1-(3-bromo-phenyl)-1-methyl-2-oxo-ethyl]-carbamic acid tert-butyl ester

• InChIKey： SRYLTNAAHWFTFB-UHFFFAOYSA-N
• Inchi： 1S/C14H18BrNO3/c1-13(2,3)19-12(18)16-14(4,9-17)10-6-5-7-11(15)8-10/h5-9H,1-4H3,(H,16,18)
• SMILES： BrC1=CC=CC(=C1)C(C=O)(C)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 327.04701g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Monoisotopic Mass: 327.04701g/mol
• Heavy Atom Count: 19
• Complexity: 340
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3
• Topological Polar Surface Area: 55.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetaldehydes